Cas no 81700-12-1 ((Octahydro-1H-4,7-methanoindene-5,5-diyl)dimethanol)

• Product Name: (Octahydro-1H-4,7-methanoindene-5,5-diyl)dimethanol
• CAS No: 81700-12-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2803166
• PubChem ID: 53869065
• Update Time: 2025-04-21

(Octahydro-1H-4,7-methanoindene-5,5-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

• (Octahydro-1H-4,7-methanoindene-5,5-diyl)dimethanol
• DTXSID50707274
• 81700-12-1

• Inchi： 1S/C12H20O2/c13-6-12(7-14)5-8-4-11(12)10-3-1-2-9(8)10/h8-11,13-14H,1-7H2
• InChI Key： HBUXGZBZNFBXOQ-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC2CC1C1CCCC12

Computed Properties

• Exact Mass: 196.146329876Da
• Monoisotopic Mass: 196.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų